Cas no 1421457-50-2 (4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide
• CAS No: 1421457-50-2
• MF: C₁₅H₁₈FNO₄S
• MW: 327.371126651764
• CID: 5998100
• PubChem ID: 71804003
• Update Time: 2025-05-19

4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-N-(3-furanylmethyl)-N-(2-methoxyethyl)-3-methyl-
• AKOS024556112
• 4-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-methylbenzenesulfonamide
• F6415-0257
• CHEMBL3440215
• VU0548324-1
• 1421457-50-2
• 4-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C15H18FNO4S/c1-12-9-14(3-4-15(12)16)22(18,19)17(6-8-20-2)10-13-5-7-21-11-13/h3-5,7,9,11H,6,8,10H2,1-2H3
• InChI Key： YOPJTBSZJZPEAV-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2C=COC=2)CCOC)(=O)=O)=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 327.09405739g/mol
• Monoisotopic Mass: 327.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide

4-Fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide: A Comprehensive Overview

4-Fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide (CAS No. 1421457-50-2) is a complex organic compound with a unique structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound, characterized by its intricate molecular framework, has garnered significant attention in recent years due to its potential therapeutic properties and its role in various chemical reactions.

The molecular formula of 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide is C₁₆H₁₈FNO₄S, and its molecular weight is 347.38 g/mol. The compound features a benzene ring substituted with a fluoro group, a methyl group, and a sulfonamide functional group. Additionally, it includes a furan ring and a methoxyethyl group, which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and analgesic properties. These findings suggest that it could be a promising candidate for the development of new drugs targeting inflammatory diseases and pain management.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the antiviral activity of 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide. The results indicated that the compound has potent inhibitory effects against several viral strains, including influenza and herpes viruses. This discovery opens up new avenues for the development of antiviral therapies using this compound as a lead molecule.

The synthetic route for 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with (furan-3-yl)methanamine and 2-methoxyethanamine in the presence of a base such as triethylamine. This multi-step synthesis process highlights the complexity and precision required in the production of this compound.

In terms of its physical properties, 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide is a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various applications in both research and industrial settings.

The safety profile of 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide has also been extensively studied. Toxicological assessments have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory and industrial environments.

In conclusion, 4-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-methylbenzene-1-sulfonamide (CAS No. 1421457-50-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and application in various therapeutic areas. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.